Cas no 1361862-02-3 (3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine)

• Product Name: 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine
• CAS No: 1361862-02-3
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919067
• Update Time: 2025-10-18

3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-6-1-3-9(13)8(5-6)7-2-4-10(16)15-11(7)14/h1-5H,(H,15,16)
• InChI Key： OIGUAULIOJUALB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(NC=1F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine

Professional Introduction to 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine (CAS No. 1361862-02-3)

3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine, identified by the CAS number 1361862-02-3, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with chloro and fluoro groups, as well as a hydroxyl group, making it a versatile scaffold for further derivatization and application in medicinal chemistry.

The structural attributes of 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine contribute to its unique chemical properties and reactivity. The presence of electron-withdrawing chloro groups at the 2 and 5 positions of the phenyl ring enhances the electrophilicity of the pyridine nitrogen, facilitating nucleophilic substitution reactions. Additionally, the fluoro substituent at the 2-position introduces fluorine's characteristic electronic effects, which can modulate metabolic stability and binding affinity in biological targets.

In recent years, this compound has garnered attention in academic and industrial research due to its potential applications in drug discovery. The hydroxyl group at the 6-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties. Researchers have explored its utility as an intermediate in the development of novel therapeutic agents targeting various diseases.

One of the most promising areas of investigation involving 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine is its role in anticancer research. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes implicated in tumor growth and progression. The combination of chloro and fluoro substituents appears to enhance binding interactions with biological targets, leading to increased potency and selectivity.

The hydroxyl group on the pyridine ring also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Functionalization at this position can influence solubility, bioavailability, and metabolic clearance rates, which are critical factors in drug development. Researchers have employed various synthetic strategies to introduce different functional groups at the 6-position, optimizing these parameters for therapeutic efficacy.

In addition to its anticancer applications, 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine has shown potential in other therapeutic areas. For instance, it has been investigated as a precursor for compounds targeting neurological disorders. The structural features of this compound allow for interactions with specific receptors and ion channels in the brain, making it a valuable scaffold for designing novel neuroactive agents.

The synthesis of 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine involves multi-step organic transformations that highlight its synthetic versatility. Common methodologies include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and directed ortho-metalation strategies. These synthetic approaches enable chemists to modify various positions on the pyridine ring, creating a diverse library of derivatives for further biological evaluation.

The increasing interest in fluorinated compounds has also driven research into optimizing synthetic routes for 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine. Fluorine's unique electronic properties make it an attractive substituent in drug design due to its ability to enhance metabolic stability and binding affinity. Recent advances in fluorination techniques have allowed for more efficient and scalable production of fluorinated pyridines like this one.

The pharmacological evaluation of derivatives derived from 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine has revealed several promising candidates with therapeutic potential. These studies often involve high-throughput screening assays to identify compounds with optimal activity against disease-relevant targets. The combination of computational modeling and experimental validation has accelerated the discovery process significantly.

In conclusion, 3-(2,5-Dichlorophenyl)-2-fluoro-6-hydroxypyridine (CAS No. 1361862-02-3)